Cas no 1260879-05-7 (7-chloro-1-methyl-1H-indole-3-carboxylic acid)

• Product Name: 7-chloro-1-methyl-1H-indole-3-carboxylic acid
• CAS No: 1260879-05-7
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 6500919
• Update Time: 2025-08-04

7-chloro-1-methyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-chloro-1-methyl-1H-indole-3-carboxylic acid
• 1H-Indole-3-carboxylic acid, 7-chloro-1-methyl-

• Inchi： 1S/C10H8ClNO2/c1-12-5-7(10(13)14)6-3-2-4-8(11)9(6)12/h2-5H,1H3,(H,13,14)
• InChI Key： AFXNENVQFFBDJU-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2Cl)C(C(O)=O)=C1

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 420.6±25.0 °C(Predicted)
• pka: 3.61±0.10(Predicted)

Additional information on 7-chloro-1-methyl-1H-indole-3-carboxylic acid

Introduction to 7-Chloro-1-methyl-1H-indole-3-carboxylic Acid (CAS No. 1260879-05-7)

7-Chloro-1-methyl-1H-indole-3-carboxylic acid (CAS No. 1260879-05-7) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted indole ring and a carboxylic acid group. These functional groups contribute to its diverse chemical properties and biological activities, making it an important molecule for both academic and industrial applications.

The molecular formula of 7-chloro-1-methyl-1H-indole-3-carboxylic acid is C₁₀H₈ClNO₂, and its molecular weight is approximately 205.63 g/mol. The compound is a white to off-white crystalline solid with a melting point ranging from 245°C to 248°C. Its solubility in water is limited, but it is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

In the realm of medicinal chemistry, 7-chloro-1-methyl-1H-indole-3-carboxylic acid has garnered attention due to its potential as a lead compound for the development of novel therapeutic agents. Recent studies have explored its anti-inflammatory, anti-cancer, and neuroprotective properties, highlighting its multifaceted biological activities.

Anti-inflammatory Properties: One of the key areas of research involving 7-chloro-1-methyl-1H-indole-3-carboxylic acid is its anti-inflammatory activity. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Anti-cancer Properties: Another promising application of 7-chloro-1-methyl-1H-indole-3-carboxylic acid is in cancer therapy. Research has shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, colon, and lung cancers. The mechanism of action appears to involve the modulation of signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These pathways are crucial for cell survival and proliferation, and their inhibition by 7-chloro-1-methyl-1H-indole-3-carboxylic acid can lead to cell death.

Neuroprotective Properties: In addition to its anti-inflammatory and anti-cancer activities, 7-chloro-1-methyl-1H-indole-3-carboxylic acid has also been investigated for its neuroprotective effects. Studies have shown that this compound can protect neurons from oxidative stress-induced damage and reduce the levels of reactive oxygen species (ROS). This neuroprotective activity makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of 7-chloro-1-methyl-1H-indole-3-carboxylic acid has been extensively studied, with several methods reported in the literature. One common approach involves the condensation of 7-chloroindole with methylamine followed by carboxylation. Another method involves the reaction of 7-chloroindole with carbon dioxide in the presence of a suitable catalyst. These synthetic routes provide researchers with flexible options for producing this compound on both laboratory and industrial scales.

In conclusion, 7-chloro-1-methyl-1H-indole-3-carboxylic acid (CAS No. 1260879-05-7) is a promising compound with a wide range of biological activities. Its anti-inflammatory, anti-cancer, and neuroprotective properties make it a valuable molecule for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the discovery and development of novel drugs.